Cas no 7298-65-9 (Fluorescein Dibutyrate)

• Product Name: Fluorescein Dibutyrate
• CAS No: 7298-65-9
• MF: C₂₈H₂₄O₇
• MW: 472.485968589783
• MDL: MFCD00037842
• CID: 1758486
• PubChem ID: 81719
• Update Time: 2025-04-21

Fluorescein Dibutyrate Chemical and Physical Properties

Names and Identifiers

• (6'-butanoyloxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) Butanoate
• Fluorescein dibutyrate
• Dibutyryl-fluorescein
• NSC83608
• fluorescien dibutyrate
• 3-oxo-3h-spiro[2-benzofuran-1,9'-xanthene]-3',6'-diyl dibutanoate
• fluorescein diabutyrate
• AR-1F4797
• AC1Q62IQ
• Fluorescein-dibutyrat
• 46942_FLUKA
• AC1L31XH
• SureCN2286694
• FLUORESCEIN DIBUTYRATE FOR FLUORESCENCE
• SCHEMBL2286694
• AKOS015888869
• Fluorescein, dibutyrate
• NSC-83608
• Butanoic acid, 3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3',6'-diyl ester
• UNII-ONT4U528WD
• 3-Oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyldibutyrate
• 6'-(butanoyloxy)-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl butanoate
• ONT4U528WD
• Butanoic acid, 1,1'-(3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3',6'-diyl) ester
• 3-Oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl dibutyrate
• J-100163
• Butanoic acid, 3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3',6'-diyl ester
• D96072
• CS-0010016
• AS-57856
• NSC 83608
• CGMHIZMGYHYHML-UHFFFAOYSA-N
• MFCD00037842
• DTXSID6064618
• 7298-65-9
• Butanoic acid,9'-[9H]xanthene]-3',6'-diyl ester
• Fluorescein Dibutyrate

• MDL： MFCD00037842
• Inchi： 1S/C28H24O7/c1-3-7-25(29)32-17-11-13-21-23(15-17)34-24-16-18(33-26(30)8-4-2)12-14-22(24)28(21)20-10-6-5-9-19(20)27(31)35-28/h5-6,9-16H,3-4,7-8H2,1-2H3
• InChI Key： CGMHIZMGYHYHML-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)OC(CCC)=O)OC(CCC)=O)=O

Computed Properties

• Exact Mass: 472.15200
• Monoisotopic Mass: 472.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: 118-119 °C(lit.)
• Boiling Point: 634.4±55.0 °C at 760 mmHg
• Flash Point: 271.6±31.5 °C
• Solubility: DMF: soluble
• PSA: 88.13000
• LogP: 5.66560
• Solubility: Soluble in water
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Fluorescein Dibutyrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8-10-21
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)